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Compound of Interest

Compound Name: [1,1'-Binaphthalen]-2-ol

Cat. No.: B3033041

An In-Depth Technical Guide to the Safe Handling of [1,1'-Binaphthalen]-2-ol (BINOL)

Introduction: The Duality of BINOL in Modern
Chemistry

[1,1'-Binaphthalen]-2-ol, commonly known as BINOL, is a cornerstone of modern asymmetric
synthesis.[1] Its unique structural feature is axial chirality, which arises from restricted rotation
around the C-C single bond connecting the two naphthyl rings. This chirality makes BINOL and
its derivatives highly effective ligands in a vast array of catalytic reactions, enabling the
stereoselective synthesis of complex molecules, including pharmaceuticals and fine chemicals.

[1]

However, the same chemical properties that make BINOL an invaluable tool for chemists also
necessitate a thorough understanding of its potential hazards. As a fine chemical solid, it
presents risks of irritation and toxicity if not handled with appropriate care. This guide, intended
for researchers, scientists, and drug development professionals, provides a comprehensive
overview of the safety and handling precautions for BINOL. It moves beyond mere procedural
steps to explain the causality behind each recommendation, ensuring a culture of safety and
scientific integrity in the laboratory.

Hazard Identification and Classification
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Understanding the intrinsic hazards of a chemical is the foundation of safe handling. [1,1'-
Binaphthalen]-2-ol is classified as hazardous under the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals. The primary risks are associated with ingestion
and contact with eyes, skin, and the respiratory system.[2][3]

GHS Hazard Profile

The following table summarizes the GHS classification for [1,1'-Binaphthalen]-2-ol, which
dictates the required precautionary measures.

Hazard Class Category Hazard Statement Pictogram
o H301: Toxic if
Acute Toxicity, Oral 3
swallowed

H315: Causes skin

Skin Irritation 2 o
irritation
o H319: Causes serious
Eye Irritation 2A o
eye Irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o
respiratory irritation
Exposure)

Data sourced from
multiple safety data
sheets.[2][3]

Signal Word:Danger[2][3]

The "Skull and Crossbones" pictogram immediately alerts users to the acute oral toxicity,

signifying that even small amounts can be harmful if ingested.[2][4] The "Exclamation Mark
warns of the significant irritant properties to the skin, eyes, and respiratory tract.[5]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
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The hierarchy of controls prioritizes eliminating hazards at their source. When this is not
possible, engineering controls and PPE are employed to create a safe working environment.

Engineering Controls: The First Line of Defense

The primary engineering control for handling solid [1,1'-Binaphthalen]-2-ol is a certified
chemical fume hood.[6][7] This is critical for two reasons:

o Containment of Aerosols: Weighing and transferring the fine powder can generate airborne
dust. A fume hood provides adequate ventilation and containment, preventing inhalation of
these particles which can cause respiratory irritation.[3][8]

e Vapor Control: Although BINOL is a solid with low vapor pressure at room temperature,
working in a fume hood is a best practice for handling any potentially hazardous chemical.

Additionally, an emergency eyewash station and safety shower must be readily accessible in
the immediate work area.[9] This allows for rapid decontamination in the event of accidental
contact.

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential to protect the user from direct chemical exposure. The selection of appropriate
PPE should be based on a thorough risk assessment of the specific procedure being
performed.[10]

o Eye and Face Protection: Wear chemical safety goggles that provide a seal around the eyes.
[3] For procedures with a higher risk of splashing, such as when making solutions, a face
shield should be worn in addition to goggles.[5]

e Skin Protection:

o Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable choice for
protection against incidental contact with solid BINOL.[10] Always inspect gloves for tears
or holes before use and practice proper glove removal techniques to avoid contaminating
your hands.

o Lab Coat: A standard laboratory coat should be worn to protect street clothes and prevent
skin exposure.[10] Ensure the coat is fully buttoned.
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Respiratory Protection: For tasks that may generate significant dust, such as weighing large
quantities or cleaning up spills, a NIOSH-approved respirator is recommended. A filtering
facepiece respirator (e.g., N95) or a respirator with P2 cartridges is appropriate for

particulates.[3][5]

Protocol: Donning and Doffing PPE

The sequence of putting on and taking off PPE is crucial to prevent cross-contamination.[10]
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Doffing (Taking Off) Sequence

1. Gloves 3. Goggles or 4. Respirator
[(most contaminated)j 2. Lab Coat Face Shield (if used)

Donning (Putting On) Sequence

2. Respirator 3. Goggles or
1. Lab Coat (if required) Face Shield 4. Gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for [1,1'-
Binaphthalen]-2-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3033041#safety-and-handling-precautions-for-1-1-
binaphthalen-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3033041?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

